4-Hydroxy-9-oxa-2-azaspiro[5.5]undecan-1-one

• IUPAC Name: 4-hydroxy-9-oxa-2-azaspiro[5.5]undecan-1-one
• InChI: InChI=1S/C9H15NO3/c11-7-5-9(8(12)10-6-7)1-3-13-4-2-9/h7,11H,1-6H2,(H,10,12)
• InChI Key: IKVLVYQJCUKZOL-UHFFFAOYSA-N
• Canonical SMILES: C1COCCC12CC(CNC2=O)O
• Molecular Formula: C9H15NO3
• Molecular Weight: 185.22 g/mol

Description

• Purity : Approximately 95%

Scientific Research Applications

Antitumor Activity

4-Hydroxy-9-oxa-2-azaspiro[5.5]undecan-1-one has been investigated for its potential antitumor properties. . The key step involves metal-catalyzed oxidative cyclization to form 1-oxa-4-azaspiro[4.5]deca-6,9-diene-3,8-diones. These derivatives show promise as novel antitumor agents.

Sulfonamide Derivatives

Inspired by benzenesulfonylazaspirodienone (HL-X9), scientists have optimized the lead compound to create a series of novel 4-(aromatic sulfonyl)-1-oxa-4-azaspiro[4.5]deca-6,9-dien-8-one derivatives. . Their unique structure and potential biological effects make them interesting candidates for further study.

Materials Science and Supramolecular Chemistry

Beyond biological applications, 4-Hydroxy-9-oxa-2-azaspiro[5.5]undecan-1-one may find use in materials science. Its spirocyclic framework could be incorporated into supramolecular assemblies, sensors, or functional materials. Researchers investigate its self-assembly behavior and potential applications in nanotechnology.

Safety and Hazards

• MSDS : Refer to the Material Safety Data Sheet (MSDS) for detailed safety information.